Patent
US05646307
Procedure details
In a manner similar to that described in Example 5 14 mL/h of 2,5-dihydrofuran and 24 mL/h of water were passed over the rhenium-on-activated charcoal catalyst at 220° C. At quantitative conversion, γ-butyrolactone was formed with a selectivity of 87% (furan: 2.5%; tetrahydrofuran: 9%; n-butanol: 1%; remainder: various non-analyzed low-boiling fractions).
Name
Name
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:5][CH:4]=[CH:3][CH2:2]1.O.[O:7]1[CH2:11][CH2:10][CH2:9][CH2:8]1>[Re].C(O)CCC>[C:5]1(=[O:7])[O:1][CH2:2][CH2:3][CH2:4]1.[O:7]1[CH:11]=[CH:10][CH:9]=[CH:8]1
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Inputs
Step One
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Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
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O1CCCC1
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
|
Smiles
|
C(CCC)O
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Step Two
|
Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O1CC=CC1
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Step Three
|
Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
O
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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catalyst
|
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Smiles
|
[Re]
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Conditions
Other
|
Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
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product
|
|
Smiles
|
C1(CCCO1)=O
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|
Name
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|
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Type
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product
|
|
Smiles
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O1C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
